2-(3-bromo-4-fluorophenyl)-2-hydroxyacetic acid
Description
2-(3-Bromo-4-fluorophenyl)-2-hydroxyacetic acid (BFA) is an organic compound with a unique structure and a wide range of applications in scientific research. It is a synthetic compound that has been used in a range of research applications, including as a reagent for the synthesis of other compounds, as a pharmaceutical, and as a biochemical probe. BFA has been used in a variety of studies to study the effects of different compounds on biological systems.
Safety and Hazards
The safety data sheet for “2-(3-Bromo-4-fluorophenyl)acetonitrile” indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-bromo-4-fluorobenzene", "sodium hydroxide", "bromine", "acetic acid", "hydrogen peroxide", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 3-bromo-4-fluorobenzene is reacted with sodium hydroxide to form 3-bromo-4-fluorophenol.", "Step 2: 3-bromo-4-fluorophenol is then reacted with bromine and acetic acid to form 2-(3-bromo-4-fluorophenyl)-2-bromoacetic acid.", "Step 3: 2-(3-bromo-4-fluorophenyl)-2-bromoacetic acid is then reacted with hydrogen peroxide in the presence of sodium bicarbonate to form 2-(3-bromo-4-fluorophenyl)-2-hydroxyacetic acid.", "Step 4: The final product is purified by recrystallization from water and drying in a vacuum oven." ] } | |
CAS RN |
1214383-83-1 |
Molecular Formula |
C8H6BrFO3 |
Molecular Weight |
249 |
Purity |
95 |
Origin of Product |
United States |
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